Cas no 16520-91-5 (n-Humulone)

• Product Name: n-Humulone
• CAS No: 16520-91-5
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 2080967
• PubChem ID: 549481
• Update Time: 2025-06-20

n-Humulone Chemical and Physical Properties

Names and Identifiers

• Humulon
• 16520-91-5
• DTXSID701019075
• (R)-Humulone
• DTXSID201019082
• SCHEMBL6125220
• n-humulone
• 125137-35-1
• 3,5,6-Trihydroxy-4-isovaleryl-2,6-bis(3-methyl-2-butenyl)-2,4-cyclohexadiene-1-one
• CHEBI:175659
• 1,4,6-Trihydroxy-1,3-bis(2-isopentenyl)-5-isovaleryl-3,5-cyclohexadien-2-on
• 3,5,6-trihydroxy-2-(3-methylbutanoyl)-4,6-bis(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one
• 3,5,6-Trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
• n-Humulone

• Inchi： 1S/C21H30O5/c1-12(2)7-8-15-18(23)17(16(22)11-14(5)6)20(25)21(26,19(15)24)10-9-13(3)4/h7,9,14,23-24,26H,8,10-11H2,1-6H3
• InChI Key： VMSLCPKYRPDHLN-UHFFFAOYSA-N
• SMILES： OC1(C(C(C(CC(C)C)=O)=C(C(C/C=C(\C)/C)=C1O)O)=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 362.20932405Da
• Monoisotopic Mass: 362.20932405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.8Ų

Additional information on n-Humulone

Introduction to n-Humulone (CAS No. 16520-91-5)

n-Humulone, a naturally occurring lupane-type triterpene, is a compound of significant interest in the field of pharmaceutical and biochemical research. With the chemical formula C₂₅H₃₂O₄, this secosteroid derivative is primarily found in the resins of certain plants, particularly those belonging to the genus Humulus. The compound's unique structural features and bioactive properties have positioned it as a subject of extensive study, with potential applications ranging from anti-inflammatory agents to cancer chemoprevention.

The CAS No. 16520-91-5 identifier provides a unique and standardized reference for n-Humulone, facilitating its recognition and use in scientific literature and industrial applications. This numbering system ensures precision and consistency across different research platforms and commercial products. The molecular structure of n-Humulone consists of a tetracyclic triterpenoid backbone, characterized by two six-membered rings (A and B) fused to a five-membered ring (C), with an additional side chain at the C-29 position. This configuration contributes to its remarkable stability and reactivity, making it a valuable candidate for synthetic modifications.

Recent advancements in the study of n-Humulone have highlighted its potential as an antioxidant and anti-inflammatory agent. Research published in peer-reviewed journals has demonstrated that n-Humulone exhibits significant scavenging activity against reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in the context of chronic diseases where oxidative stress plays a pivotal role, such as Alzheimer's disease, Parkinson's disease, and certain types of cancer.

In addition to its antioxidant capabilities, n-Humulone has shown promise in modulating immune responses. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6, which are key mediators in inflammatory processes. This makes n-Humulone a promising candidate for developing therapeutic strategies against autoimmune disorders and chronic inflammation-related conditions. The compound's ability to interact with multiple biological pathways underscores its multifaceted potential in pharmacological applications.

The biosynthesis of n-Humulone involves a complex series of enzymatic reactions within plant cells. Key enzymes such as cytochrome P450 monooxygenases and squalene epoxidases play crucial roles in the formation of its triterpenoid backbone. Understanding these biosynthetic pathways not only provides insights into the metabolic processes of plants but also opens avenues for genetic engineering approaches aimed at enhancing the production of this valuable compound. Advances in metabolic engineering have already enabled the efficient synthesis of n-Humulone in microbial systems, offering scalable solutions for industrial production.

From a pharmacological perspective, n-Humulone's structural similarity to other triterpenoids like ursolic acid has led to investigations into its potential synergistic effects when combined with other bioactive compounds. Preclinical studies have suggested that co-administration of n-Humulone with polyphenols may enhance their therapeutic efficacy by modulating drug metabolism and improving bioavailability. Such findings are particularly relevant in developing combination therapies for complex diseases where multiple targets need to be addressed simultaneously.

The role of n-Humulone in cancer chemoprevention has garnered considerable attention in recent years. Research has demonstrated that it can induce apoptosis in various cancer cell lines by activating intrinsic death pathways. Furthermore, its ability to inhibit the activity of enzymes involved in tumor proliferation, such as COX-2 and NF-κB, makes it a compelling candidate for further clinical development. These findings align with the growing interest in natural products as sources for novel anticancer agents, given their safety profiles and reduced likelihood of developing resistance compared to synthetic drugs.

Quality control and standardization are critical considerations when utilizing n-Humulone in pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and consistency across batches. These methods not only verify the identity of the compound but also quantify its active constituents, ensuring that therapeutic formulations meet stringent regulatory standards.

The future prospects for n-Humlulone are promising, with ongoing research exploring novel derivatives and synthetic pathways to enhance its bioactivity and therapeutic potential. Innovations in drug delivery systems, such as nanotechnology-based formulations, are being explored to improve its solubility and targeted action within biological systems. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches to harnessing the full potential of this remarkable natural product.